Cas no 126594-66-9 (Cyclocerberidol)

• Product Name: Cyclocerberidol
• CAS No: 126594-66-9
• MF: C₉H₁₆O₄
• MW: 188.220943450928
• CID: 837635
• PubChem ID: 14466834
• Update Time: 2025-07-22

Cyclocerberidol Chemical and Physical Properties

Names and Identifiers

• Cyclocerberidol
• (1S,4R,7S)-1-(2-Hydroxyethyl)-7-(hydroxymethyl)-2-oxabicyclo[2.2. 1]heptan-7-ol
• cyclocarbamide B
• (1R-anti)-7-Hydroxy-7-(hydroxymethyl)-2-oxabicyclo[2.2.1]heptane-1-ethanol
• [ "" ]
• (1S)-2α,5α-(Epoxymethano)-1-hydroxymethyl-2-(2-hydroxyethyl)cyclopentan-1β-ol
• FS-10277
• 1-(2-hydroxyethyl)-7-(hydroxymethyl)-2-oxabicyclo[2.2.1]heptan-7-ol
• (1S)-2alpha,5alpha-(Epoxymethano)-1-hydroxymethyl-2-(2-hydroxyethyl)cyclopentan-1beta-ol
• 126594-66-9
• SCHEMBL420613
• AKOS040761554

• Inchi： 1S/C9H16O4/c10-4-3-8-2-1-7(5-13-8)9(8,12)6-11/h7,10-12H,1-6H2
• InChI Key： ZTVGFVPGILCAPR-UHFFFAOYSA-N
• SMILES： O1CC2CCC1(CCO)C2(CO)O

Computed Properties

• Exact Mass: 188.10500
• Monoisotopic Mass: 188.10485899g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 13
• Rotatable Bond Count: 3
• Complexity: 208
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 3
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -1.3
• Topological Polar Surface Area: 69.9Ų

Experimental Properties

• Color/Form: Oil
• Density: 1.3±0.1 g/cm3
• Boiling Point: 365.3±12.0 °C at 760 mmHg
• Flash Point: 174.7±19.6 °C
• PSA: 69.92000
• LogP: -0.72880
• Vapor Pressure: 0.0±1.8 mmHg at 25°C

Cyclocerberidol Security Information

• Hazard Statement： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Safety Instruction： H303+H313+H333
• Storage Condition：Store at 4 ℃, better at -4 ℃

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Oxanes Oxanes
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Oxanes

Additional information on Cyclocerberidol

Recent Advances in Cyclocerberidol (126594-66-9) Research: A Comprehensive Review

Cyclocerberidol (CAS: 126594-66-9) is a compound of significant interest in the field of chemical biology and pharmaceutical research due to its unique structural properties and potential therapeutic applications. Recent studies have focused on elucidating its mechanism of action, optimizing its synthesis, and exploring its efficacy in various disease models. This research brief aims to provide an up-to-date overview of the latest findings related to Cyclocerberidol, highlighting its potential as a novel therapeutic agent.

One of the key areas of investigation has been the synthesis and structural modification of Cyclocerberidol. Researchers have developed more efficient synthetic routes to produce the compound with higher yields and purity. These advancements are critical for scaling up production and facilitating further pharmacological studies. Additionally, structural analogs of Cyclocerberidol have been synthesized to explore structure-activity relationships (SAR), which could lead to the development of more potent and selective derivatives.

In terms of biological activity, Cyclocerberidol has shown promising results in preclinical studies. It has been reported to exhibit potent activity against certain cancer cell lines, with mechanisms involving the inhibition of key signaling pathways. Furthermore, its potential as an anti-inflammatory agent has been explored, with studies demonstrating its ability to modulate cytokine production and reduce inflammation in animal models. These findings suggest that Cyclocerberidol could have broad applications in oncology and immunology.

Another significant aspect of recent research is the investigation of Cyclocerberidol's pharmacokinetics and safety profile. Early-stage clinical trials are being planned to evaluate its bioavailability, metabolism, and toxicity in humans. Understanding these parameters is essential for determining the compound's therapeutic window and potential side effects, which will inform its future development as a drug candidate.

In conclusion, Cyclocerberidol (126594-66-9) represents a promising area of research in the chemical biology and pharmaceutical fields. The latest studies have provided valuable insights into its synthesis, biological activity, and potential therapeutic applications. As research progresses, further investigations into its mechanism of action and clinical potential will be crucial for translating these findings into real-world medical benefits. This brief underscores the importance of continued investment in the study of Cyclocerberidol and its derivatives.